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Compound of Interest

Compound Name: N-Vinylacetamide

CAS No.: 28408-65-3

Cat. No.: B7823231

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of N-
Vinylacetamide, a versatile monomer used in the synthesis of advanced polymeric materials.

Adherence to these guidelines is critical for minimizing risks and complying with regulatory

standards.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle N-Vinylacetamide with

appropriate safety measures. This compound is classified as a flammable liquid and vapor, and

it can cause skin, eye, and respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][4]

Skin Protection: Use chemical-impermeable gloves and wear fire/flame-resistant and

impervious clothing.[3][4]
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Respiratory Protection: In areas with inadequate ventilation or when vapors/aerosols are

generated, use a full-face respirator with an appropriate filter type (e.g., ABEK).[1][4]

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Avoid contact with skin and eyes.[3][4]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[3]

II. N-Vinylacetamide Properties and Hazards
A clear understanding of the chemical's properties is essential for its safe disposal.

Property Value Source

Molecular Formula C4H7NO [5]

Appearance White to light yellow solid [5][6]

Flash Point 60 °C (140 °F) [2]

Boiling Point 96 °C at 10 mmHg [5]

Solubility
Soluble in water and various

organic solvents
[5][6]

Hazards

Flammable liquid and vapor,

Harmful if swallowed or in

contact with skin, Causes skin

and serious eye irritation, May

cause respiratory irritation

[1][2]

III. Step-by-Step Disposal Procedure
The disposal of N-Vinylacetamide must be conducted in accordance with federal, state, and

local hazardous waste regulations. Chemical waste generators are responsible for determining
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if a discarded chemical is classified as a hazardous waste.[2]

Step 1: Waste Identification and Segregation

Collect waste N-Vinylacetamide and any contaminated materials (e.g., absorbent pads,

gloves, containers) in a dedicated, properly labeled, and sealed container.

The container should be stored in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong acids.[1][2]

Step 2: Spill Management

In the event of a spill, immediately remove all sources of ignition.[3]

Ventilate the area and wear appropriate PPE.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

Collect the absorbed material using spark-proof tools and place it in a suitable container for

disposal.[2][3]

Do not let the product enter drains to avoid the risk of explosion.[1]

Step 3: Professional Disposal

It is mandatory to contact a licensed professional waste disposal service to manage the

disposal of N-Vinylacetamide.[4]

Provide the disposal service with a comprehensive Safety Data Sheet (SDS) for N-
Vinylacetamide to ensure they have all the necessary information for safe handling and

disposal.

For unused products, non-recyclable solutions should be handled by a licensed disposal

company.[4]

Step 4: Container Decontamination and Disposal
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Empty containers retain product residue and can be dangerous.[2] Do not reuse empty

containers.

Contaminated packaging should be disposed of as unused product.[4] Combustible

packaging materials may be disposed of through controlled incineration with flue gas

scrubbing.[3]

IV. Experimental Protocols
The provided search results do not contain specific experimental protocols for the treatment or

neutralization of N-Vinylacetamide waste. The standard and recommended procedure is to

engage a professional waste disposal service.

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Vinylacetamide.
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N-Vinylacetamide Waste Generation
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Caption: Logical workflow for the safe disposal of N-Vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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